Cas no 87932-49-8 (3-chloro-4,5-dihydroxy-benzoic acid)
87932-49-8 structure
Product Name:3-chloro-4,5-dihydroxy-benzoic acid
CAS No:87932-49-8
MF:C7H5ClO4
MW:188.56520152092
MDL:MFCD01742816
CID:992886
PubChem ID:54358
Update Time:2025-04-20
3-chloro-4,5-dihydroxy-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4,5-dihydroxybenzoic acid
- Nsc21187
- Benzoic acid, 3-chloro-4,5-dihydroxy-
- AK142333
- GGUNECQLDCNDDY-UHFFFAOYSA-N
- FCH844687
- AX8282191
- ST24042024
- 3-chloro-4,5-dihydroxy-benzoic acid
- AKOS006275956
- 3-Chloro-4,5-dihydroxybenzoicacid
- 79188-95-7
- SCHEMBL1458206
- NSC 21187
- MFCD01742816
- W17154
- 87932-49-8
- NSC-21187
- DS-7518
- CS-0068147
- DTXSID401000328
- DB-240893
-
- MDL: MFCD01742816
- Inchi: 1S/C7H5ClO4/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,9-10H,(H,11,12)
- InChI Key: GGUNECQLDCNDDY-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C(=O)O)C=1)O)O
Computed Properties
- Exact Mass: 187.9876363g/mol
- Monoisotopic Mass: 187.9876363g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 77.8
Experimental Properties
- Boiling Point: 391.7°C at 760 mmHg
3-chloro-4,5-dihydroxy-benzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
3-chloro-4,5-dihydroxy-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132886-1g |
3-chloro-4,5-dihydroxybenzoic acid |
87932-49-8 | 95% | 1g |
$327 | 2021-06-17 | |
| Chemenu | CM132886-5g |
3-chloro-4,5-dihydroxybenzoic acid |
87932-49-8 | 95% | 5g |
$982 | 2021-06-17 | |
| Alichem | A019093439-1g |
3-Chloro-4,5-dihydroxybenzoic acid |
87932-49-8 | 95% | 1g |
$364.00 | 2023-08-31 | |
| Alichem | A019093439-5g |
3-Chloro-4,5-dihydroxybenzoic acid |
87932-49-8 | 95% | 5g |
$1050.00 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LB005-50mg |
3-chloro-4,5-dihydroxy-benzoic acid |
87932-49-8 | 95+% | 50mg |
192.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LB005-200mg |
3-chloro-4,5-dihydroxy-benzoic acid |
87932-49-8 | 95+% | 200mg |
520.0CNY | 2021-07-12 | |
| Ambeed | A297049-100mg |
3-Chloro-4,5-dihydroxybenzoic acid |
87932-49-8 | 95% | 100mg |
$57.0 | 2025-04-16 | |
| Ambeed | A297049-250mg |
3-Chloro-4,5-dihydroxybenzoic acid |
87932-49-8 | 95% | 250mg |
$95.0 | 2025-04-16 | |
| Ambeed | A297049-1g |
3-Chloro-4,5-dihydroxybenzoic acid |
87932-49-8 | 95% | 1g |
$209.0 | 2025-04-16 | |
| Chemenu | CM132886-1g |
3-chloro-4,5-dihydroxybenzoic acid |
87932-49-8 | 95% | 1g |
$193 | 2023-01-09 |
3-chloro-4,5-dihydroxy-benzoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
87932-49-8 (3-chloro-4,5-dihydroxy-benzoic acid) Related Products
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